3-(4-chlorophenyl)-5-{[2,5-dimethyl-1-(4-methylphenyl)-1H-pyrrol-3-yl]methylene}-1,3-thiazolidine-2,4-dione

• Molecular Formula: C23H19ClN2O2S
• Molecular Weight: 422.9 g/mol
• IUPAC Name: (5Z)-3-(4-chlorophenyl)-5-[[2,5-dimethyl-1-(4-methylphenyl)pyrrol-3-yl]methylidene]-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C23H19ClN2O2S/c1-14-4-8-19(9-5-14)25-15(2)12-17(16(25)3)13-21-22(27)26(23(28)29-21)20-10-6-18(24)7-11-20/h4-13H,1-3H3/b21-13-
• InChI Key: ABPNVSWJHIHGIS-BKUYFWCQSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)N2C(=CC(=C2C)/C=C\3/C(=O)N(C(=O)S3)C4=CC=C(C=C4)Cl)C
• SMILES: CC1=CC=C(C=C1)N2C(=CC(=C2C)C=C3C(=O)N(C(=O)S3)C4=CC=C(C=C4)Cl)C

Description

3-(4-chlorophenyl)-5-{[2,5-dimethyl-1-(4-methylphenyl)-1H-pyrrol-3-yl]methylene}-1,3-thiazolidine-2,4-dione is a compound that has gained significant attention in the scientific research community due to its potential therapeutic properties. This compound belongs to the class of thiazolidinediones, which are known for their antidiabetic and anti-inflammatory properties.

Mechanism of Action

The mechanism of action of 3-(4-chlorophenyl)-5-{[2,5-dimethyl-1-(4-methylphenyl)-1H-pyrrol-3-yl]methylene}-1,3-thiazolidine-2,4-dione is not fully understood. However, it is believed to act by activating the peroxisome proliferator-activated receptor gamma (PPARγ), which is a nuclear receptor that regulates glucose and lipid metabolism. Activation of PPARγ leads to increased insulin sensitivity, decreased inflammation, and inhibition of cancer cell proliferation.
Biochemical and Physiological Effects:
Studies have shown that 3-(4-chlorophenyl)-5-{[2,5-dimethyl-1-(4-methylphenyl)-1H-pyrrol-3-yl]methylene}-1,3-thiazolidine-2,4-dione can lower blood glucose levels in diabetic animals by increasing insulin sensitivity. It has also been shown to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines. In addition, it has been investigated for its potential anticancer properties, with studies showing that it can inhibit cancer cell proliferation and induce apoptosis.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(4-chlorophenyl)-5-{[2,5-dimethyl-1-(4-methylphenyl)-1H-pyrrol-3-yl]methylene}-1,3-thiazolidine-2,4-dione in lab experiments is its potential therapeutic properties. It can be used to investigate the mechanisms of action of PPARγ agonists and their effects on glucose and lipid metabolism, inflammation, and cancer cell proliferation. However, one limitation is its potential toxicity, which can affect the interpretation of the results.

Future Directions

There are several future directions for research on 3-(4-chlorophenyl)-5-{[2,5-dimethyl-1-(4-methylphenyl)-1H-pyrrol-3-yl]methylene}-1,3-thiazolidine-2,4-dione. One direction is to investigate its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Another direction is to investigate its potential use in combination with other drugs for the treatment of diabetes, inflammation, and cancer. Additionally, further studies are needed to determine its toxicity and potential side effects in humans.

Synthesis Methods

The synthesis of 3-(4-chlorophenyl)-5-{[2,5-dimethyl-1-(4-methylphenyl)-1H-pyrrol-3-yl]methylene}-1,3-thiazolidine-2,4-dione can be achieved by several methods. One of the most common methods involves the condensation of 4-chlorobenzaldehyde, 2,5-dimethyl-1-(4-methylphenyl)-1H-pyrrole-3-carboxylic acid, and thiosemicarbazide in the presence of a catalyst such as glacial acetic acid. The resulting product is then purified by recrystallization from a suitable solvent.

Scientific Research Applications

3-(4-chlorophenyl)-5-{[2,5-dimethyl-1-(4-methylphenyl)-1H-pyrrol-3-yl]methylene}-1,3-thiazolidine-2,4-dione has been extensively studied for its potential therapeutic properties. It has been shown to possess antidiabetic, anti-inflammatory, and anticancer activities. In addition, it has been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.